![molecular formula C9H10Cl2F3NO B6215831 {[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride CAS No. 2742659-17-0](/img/no-structure.png)
{[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride
Overview
Description
{[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride, otherwise known as 3-Chloro-4-(trifluoromethoxy)phenylmethyl-methyl-amine hydrochloride, is an important compound in the chemical industry. It is used in a variety of applications, including pharmaceuticals, agrochemicals, and industrial applications.
Scientific Research Applications
3-Chloro-4-(trifluoromethoxy)phenylmethyl-methyl-amine hydrochloride is used in a variety of scientific research applications. It is used in studies of the structure of proteins, as it can be used to modify the structure of proteins and alter their properties. It is also used in studies of enzyme inhibition, as it can be used to inhibit enzymes and study their function. In addition, it is used in the study of cell signaling pathways, as it can be used to modulate cellular responses.
Mechanism of Action
The mechanism of action of 3-Chloro-4-(trifluoromethoxy)phenylmethyl-methyl-amine hydrochloride is not fully understood. It is believed to interact with proteins and enzymes through hydrogen bonding and hydrophobic interactions. It is also believed to interact with cell signaling pathways through the modulation of receptor activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Chloro-4-(trifluoromethoxy)phenylmethyl-methyl-amine hydrochloride are not well understood. It has been shown to have some effects on proteins and enzymes, as well as on cell signaling pathways. However, its effects on other biochemical and physiological processes are not known.
Advantages and Limitations for Lab Experiments
3-Chloro-4-(trifluoromethoxy)phenylmethyl-methyl-amine hydrochloride has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be stored for long periods of time. Additionally, it is relatively non-toxic and can be used in a variety of applications. However, it can be difficult to control the concentration of the compound in experiments, and it can be difficult to control the duration of its effects.
Future Directions
There are a number of potential future directions for research related to 3-Chloro-4-(trifluoromethoxy)phenylmethyl-methyl-amine hydrochloride. One potential direction is to further study its effects on proteins and enzymes, as well as its effects on cell signaling pathways. Additionally, further research could be conducted on its effects on other biochemical and physiological processes. Finally, research could be conducted on its potential applications in pharmaceuticals, agrochemicals, and industrial applications.
Synthesis Methods
3-Chloro-4-(trifluoromethoxy)phenylmethyl-methyl-amine hydrochloride is synthesized through a multi-step process. The first step involves the reaction of 3-chloro-4-(trifluoromethoxy)phenylmethanol with ethylenediamine in the presence of a catalyst. This reaction yields the desired product, 3-chloro-4-(trifluoromethoxy)phenylmethyl-methyl-amine. The second step involves the reaction of the amine with hydrochloric acid, which yields the hydrochloride salt of the compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine hydrochloride involves the reaction of 3-chloro-4-(trifluoromethoxy)benzaldehyde with methylamine in the presence of a reducing agent to form the corresponding amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-chloro-4-(trifluoromethoxy)benzaldehyde", "methylamine", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-4-(trifluoromethoxy)benzaldehyde is reacted with methylamine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the corresponding amine.", "Step 2: The amine is then reacted with hydrochloric acid to form the hydrochloride salt of {[3-chloro-4-(trifluoromethoxy)phenyl]methyl}(methyl)amine." ] } | |
CAS RN |
2742659-17-0 |
Molecular Formula |
C9H10Cl2F3NO |
Molecular Weight |
276.1 |
Purity |
95 |
Origin of Product |
United States |
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